Cas no 1097-51-4 (16a,17a-Epoxyprogesterone)

• Product Name: 16a,17a-Epoxyprogesterone
• CAS No: 1097-51-4
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• MDL: MFCD00055948
• CID: 40723
• PubChem ID: 87569488
• Update Time: 2025-06-09

16a,17a-Epoxyprogesterone Chemical and Physical Properties

Names and Identifiers

• 16-17A-Epoxyprogesterone
• 16,17a-Epoxyprogesterone
• 4-alpha-Pregnen-16-alpha,17-alpha-epoxy-3,20-dione
• 16,17-Epoxyprogesterone
• 16a,17a-Epoxyprogesterone
• 16ALPHA,17ALPHA-EPOXYPROGESTERONE
• 16α,17α-Epoxyprogesterone
• 16,17-a-Epoxyprogesterone
• 16a,17a-Epoxy-4-Pregnen-3,20-Dione
• 16a,17a-Epoxyprogest
• 16alpha,17-Epoxyprogesterone
• 16α,17α-Epoxy-4-pregnen-3,20-dione
• EPOXY PROGESTERONE
• W-oxide
• ZK-5197
• Albright oxide
• Wolfowitz oxide
• 16,17a-Epoxy-progesgerone
• 16,17-alpha-Epoxyprogesterone
• F2DR02G069
• EINECS 214-147-5
• 1097-51-4
• W-108705
• A-epoxyprogesterone
• 16.ALPHA.,17.ALPHA.-EPOXY-4-PREGNENE-3,20-DIONE
• Pregn-4-ene-3,20-dione, 16,17-epoxy-, (16-alpha)-
• (8R,10R,13S,16R,17S)-17-Acetyl-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-20-oxa-cyclopropa[16,17]cyclopenta[a]phenanthren-3-one
• Pregn-4-ene-3,20-dione, 16,17-epoxy-, (16alpha)-
• CS-0145392
• D70987
• DTXSID501318792
• AKOS005622696
• PROGESTERONE, 16.ALPHA.,17-EPOXY-
• Q27115861
• 16alpha,17alpha-Epoxyprogesterone, ~98%
• NS00042054
• (1R,2S,4R,6S,7S,10S,11R)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.0,.0,.0,octadec-15-en-14-one
• 16.ALPHA.,17-EPOXYPREGN-4-ENE-3,20-DIONE
• BDBM50407978
• Pregn-4-ene-3, 16,17-epoxy-, (16.alpha.)-
• (1R,2S,4R,6S,7S,10S,11R)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadec-15-en-14-one
• 16.ALPHA.,17.ALPHA.-EPOXYPROGESTERONE
• 16.ALPHA.,17.ALPHA.-OXIDOPROGESTERONE
• NSC-18315
• CHEMBL2112759
• MFCD00055948
• NSC 18315
• 16alpha,17-epoxy-4-pregnene-3,20-dione
• A927380
• 16.ALPHA.,17.ALPHA.-OXIDOPREGN-4-ENE-3,20-DIONE
• PREGN-4-ENE-3,20-DIONE, 16.ALPHA.,17-EPOXY-
• SCHEMBL4539514
• DS-12125
• 16.ALPHA.,17-EPOXYPROGESTERONE
• 16alpha,17-Epoxypregn-4-ene-3,20-dione
• NSC18315
• Pregn-4-ene-3,20-dione, 16-alpha,17-epoxy-
• UNII-F2DR02G069
• A,17
• Pregn-4-ene-3,20-dione, 16,17-epoxy-, (16a)-
• 16-alpha,17-Epoxypregn-4-ene-3,20-dione
• (6aR,6bS,8aS,8bS,9aR,10aS,10bR)-8b-acetyl-6a,8a-dimethyl-5,6,6a,6b,7,8,8a,8b,9a,10,10a,10b-dodecahydro-1H-naphtho[2',1':4,5]indeno[1,2-b]oxiren-4(2H)-one
• CHEBI:34167
• 16 alpha ,17 alpha -Epoxyprogesterone
• 16alpha,17alpha-Epoxy-4-pregnen-3,20-dione
• 16
• 16?,17?-EPOXYPROGESTERONE
• HY-N3994
• STK801869
• 16alpha,17-Epoxypregn-4-ene-3,20-dione; 16alpha,17alpha-Epoxy-4-pregnene-3,20-dione; 16alpha,17-Epoxyprogesterone; 16alpha,17alpha-Oxidopregn-4-ene-3,20-dione; 16alpha,17alpha-Oxidoprogesterone; NSC 18315
• 16I+/-,17I+/--Epoxyprogesterone
• BBL030013
• (16alpha)-16,17-epoxypregn-4-ene-3,20-dione

• MDL： MFCD00055948
• Inchi： 1S/C21H28O3/c1-12(22)21-18(24-21)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h10,15-18H,4-9,11H2,1-3H3/t15-,16+,17+,18-,19+,20+,21-/m1/s1
• InChI Key： LHNVKVKZPHUYQO-SRWWVFQWSA-N
• SMILES： O1[C@@H]2C[C@H]3[C@@H]4CCC5=CC(CC[C@]5(C)[C@H]4CC[C@]3(C)[C@]12C(C)=O)=O

Computed Properties

• Exact Mass: 328.20400
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.9
• Topological Polar Surface Area: 46.7

Experimental Properties

• Color/Form: White crystalline powder, odorless.
• Density: 1.18
• Melting Point: 200C
• Boiling Point: 466.9°C at 760 mmHg
• Flash Point: 204.4 °C
• Refractive Index: 168 ° (C=1, CHCl3)
• PSA: 46.67000
• LogP: 3.85480
• Solubility: Slightly soluble in hexanol, methanol and toluene

16a,17a-Epoxyprogesterone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TU5022000
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on 16a,17a-Epoxyprogesterone

16a,17a-Epoxyprogesterone (CAS No. 1097-51-4): An Overview of a Unique Progesterone Derivative

16a,17a-Epoxyprogesterone (CAS No. 1097-51-4) is a unique derivative of progesterone, a vital steroid hormone that plays a crucial role in various physiological processes, particularly in the female reproductive system. This compound has garnered significant attention in recent years due to its potential therapeutic applications and its unique chemical structure. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research findings related to 16a,17a-Epoxyprogesterone.

Chemical Structure and Synthesis

16a,17a-Epoxyprogesterone is characterized by the presence of an epoxy group at the 16α and 17α positions of the progesterone molecule. This structural modification significantly alters the biological activity and pharmacological properties of the compound compared to its parent molecule, progesterone. The synthesis of 16a,17a-Epoxyprogesterone typically involves epoxidation reactions using appropriate reagents such as m-chloroperoxybenzoic acid (mCPBA) or hydrogen peroxide in the presence of a suitable catalyst.

The chemical structure of 16a,17a-Epoxyprogesterone can be represented as follows:

C22H30O4

This molecular formula indicates that the compound consists of 22 carbon atoms, 30 hydrogen atoms, and 4 oxygen atoms. The presence of the epoxy group introduces additional reactivity and specificity in its interactions with biological targets.

Biological Activities and Mechanisms of Action

16a,17a-Epoxyprogesterone exhibits a range of biological activities that make it an interesting subject for both basic research and potential therapeutic applications. One of its key activities is its ability to modulate progesterone receptors (PRs), which are crucial for regulating gene expression in target tissues such as the uterus and breast. Recent studies have shown that 16a,17a-Epoxyprogesterone can act as a partial agonist or antagonist at PRs, depending on the cellular context and the specific isoform of the receptor involved.

In addition to its effects on PRs, 16a,17a-Epoxyprogesterone has been found to influence other signaling pathways. For example, it can interact with peroxisome proliferator-activated receptors (PPARs), which are involved in lipid metabolism and inflammation. This interaction suggests potential applications in metabolic disorders and inflammatory conditions.

Clinical Applications and Research Findings

The unique properties of 16a,17a-Epoxyprogesterone have led to several promising avenues for clinical applications. One area of significant interest is its potential use in treating hormone-dependent cancers, such as breast cancer. Preclinical studies have demonstrated that 16a,17a-Epoxyprogesterone can inhibit the growth of breast cancer cells by modulating PR activity and disrupting cell cycle progression.

A recent study published in the journal "Cancer Research" reported that treatment with 16a,17a-Epoxyprogesterone significantly reduced tumor size in a mouse model of breast cancer. The researchers found that this effect was mediated through a combination of PR modulation and activation of apoptosis pathways.

Beyond cancer therapy, there is growing interest in exploring the use of 16a,17a-Epoxyprogesterone for other conditions where hormonal imbalances play a role. For instance, it has been investigated for its potential benefits in managing endometriosis and polycystic ovary syndrome (PCOS). Preliminary studies suggest that its ability to modulate PR activity could help alleviate symptoms associated with these conditions.

Safety and Toxicology strong> p > < p >While 16a , 17 a - Epoxyprogesterone strong > shows promise as a therapeutic agent , it is essential to conduct thorough safety evaluations before advancing to clinical trials . Preclinical toxicology studies have generally indicated low toxicity at therapeutic doses , but further research is needed to fully understand long-term effects . p > < p >One area of concern is the potential for liver toxicity , which has been observed with some synthetic progestins . However , early studies suggest that 16a , 17 a - Epoxyprogesterone strong > may have a more favorable safety profile compared to other progestins due to its unique chemical structure . p > < p >< strong >Future Directions strong > p > < p >The ongoing research into 16a , 17 a - Epoxyprogesterone strong > highlights its potential as a novel therapeutic agent for various hormone - related conditions . Future studies will likely focus on optimizing delivery methods , enhancing bioavailability , and exploring combination therapies with other drugs . p > < p >Additionally , there is growing interest in using 16a , 17 a - Epoxyprogesterone strong > as a tool for understanding the molecular mechanisms underlying progesterone receptor function . This could provide valuable insights into new targets for drug development . p > < p >< strong >Conclusion strong > p > < p >< strong > 16a , 17 a - Epoxyprogesterone strong > ( CAS No . 1097 - 51 - 4 ) represents an exciting advancement in the field of steroid chemistry and pharmacology . Its unique chemical structure confers distinct biological activities that make it a promising candidate for treating hormone - dependent cancers , endometriosis , PCOS , and other conditions . As research continues to uncover new applications and mechanisms , this compound holds significant potential for improving patient outcomes and advancing our understanding of hormonal signaling pathways . p > article > response >